Cas no 1804496-76-1 (2-Cyano-3,4-difluoro-6-(trifluoromethoxy)pyridine)

• Product Name: 2-Cyano-3,4-difluoro-6-(trifluoromethoxy)pyridine
• CAS No: 1804496-76-1
• MF: C₇HF₅N₂O
• MW: 224.087658643723
• CID: 4911481
• Update Time: 2025-05-25

2-Cyano-3,4-difluoro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3,4-difluoro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HF5N2O/c8-3-1-5(15-7(10,11)12)14-4(2-13)6(3)9/h1H
• InChI Key： QIYQWNSKQPCNSL-UHFFFAOYSA-N
• SMILES： FC1C(=C(C#N)N=C(C=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 272
• XLogP3: 2.6
• Topological Polar Surface Area: 45.9

Additional information on 2-Cyano-3,4-difluoro-6-(trifluoromethoxy)pyridine

2-Cyano-3,4-difluoro-6-(trifluoromethoxy)pyridine: A Comprehensive Overview

2-Cyano-3,4-difluoro-6-(trifluoromethoxy)pyridine, with the CAS number 1804496-76-1, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is notable for its unique structural features and its potential applications in various industries. The molecule consists of a pyridine ring with substituents at positions 2, 3, 4, and 6. Specifically, the substituents include a cyano group (-CN) at position 2, two fluorine atoms at positions 3 and 4, and a trifluoromethoxy group (-OCF3) at position 6. These substituents contribute to the compound's electronic properties, making it a valuable material for research and development.

The synthesis of 2-Cyano-3,4-difluoro-6-(trifluoromethoxy)pyridine involves a series of carefully designed chemical reactions. The starting material is typically a pyridine derivative with appropriate substituents. Fluorination at positions 3 and 4 is achieved through electrophilic substitution reactions using fluorinating agents such as HF or F2 in the presence of a suitable catalyst. The introduction of the cyano group at position 2 can be accomplished via nucleophilic substitution or cyanation reactions. Finally, the trifluoromethoxy group at position 6 is introduced using a triflation reaction followed by nucleophilic substitution with an appropriate triflate precursor.

Recent studies have highlighted the potential of 2-Cyano-3,4-difluoro-6-(trifluoromethoxy)pyridine in various applications. One area of interest is its use as an intermediate in the synthesis of bioactive compounds. The cyano group and trifluoromethoxy group are known to enhance the pharmacokinetic properties of molecules, making this compound a promising candidate for drug discovery efforts. Additionally, the fluorinated pyridine ring provides stability and lipophilicity, which are desirable traits in pharmaceuticals.

In the field of materials science, 2-Cyano-3,4-difluoro-6-(trifluoromethoxy)pyridine has been explored as a building block for advanced materials such as organic semiconductors and optoelectronic devices. The electronic properties of the molecule make it suitable for applications in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Recent research has demonstrated that incorporating this compound into conjugated polymers can significantly improve their charge transport properties.

The environmental impact of 2-Cyano-3,4-difluoro-6-(trifluoromethoxy)pyridine has also been a topic of interest. Due to its fluorinated nature, concerns have been raised about its persistence in the environment and potential bioaccumulation. However, recent studies have shown that under certain conditions, the compound can undergo biodegradation when exposed to specific microbial communities. This finding is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, 2-Cyano-3,4-difluoro-6-(trifluoromethoxy)pyridine is a versatile compound with significant potential in multiple fields. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial applications. As new insights into its properties continue to emerge, this compound is likely to play an increasingly important role in advancing modern chemistry and materials science.